Cas no 1006488-35-2 (4-Chloro-1-((3-(trifluoromethyl)phenoxy)methyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-Chloro-1-((3-(trifluoromethyl)phenoxy)methyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1006488-35-2
• MF: C₁₂H₈ClF₃N₂O₃
• MW: 320.651732444763
• CID: 1083254
• PubChem ID: 19618738
• Update Time: 2025-04-20

4-Chloro-1-((3-(trifluoromethyl)phenoxy)methyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-((3-(trifluoromethyl)phenoxy)methyl)-1H-pyrazole-3-carboxylic acid
• 4-chloro-1-[[3-(trifluoromethyl)phenoxy]methyl]pyrazole-3-carboxylic acid
• DB-357896
• 1006488-35-2
• 4-CHLORO-1-{[3-(TRIFLUOROMETHYL)PHENOXY]METHYL}-1H-PYRAZOLE-3-CARBOXYLIC ACID

• Inchi： 1S/C12H8ClF3N2O3/c13-9-5-18(17-10(9)11(19)20)6-21-8-3-1-2-7(4-8)12(14,15)16/h1-5H,6H2,(H,19,20)
• InChI Key： VCFUMBUCYSTAGW-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NN(C=1)COC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 320.0175543g/mol
• Monoisotopic Mass: 320.0175543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų